Cas no 2679930-35-7 (rac-(3R,6S)-6-aminoazepan-3-ol)

• Product Name: rac-(3R,6S)-6-aminoazepan-3-ol
• CAS No: 2679930-35-7
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 5645042
• PubChem ID: 165907024
• Update Time: 2025-05-27

rac-(3R,6S)-6-aminoazepan-3-ol Chemical and Physical Properties

Names and Identifiers

• (3S,6R)-6-Aminohexahydro-1H-azepin-3-ol
• rac-(3R,6S)-6-aminoazepan-3-ol

• Inchi： 1S/C6H14N2O/c7-5-1-2-6(9)4-8-3-5/h5-6,8-9H,1-4,7H2/t5-,6+/m1/s1
• InChI Key： WHZFSTBZJCDSRK-RITPCOANSA-N
• SMILES： N1C[C@H](N)CC[C@H](O)C1

Experimental Properties

• Density: 1.043±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 255.9±40.0 °C(Predicted)
• pka: 14.76±0.40(Predicted)

Additional information on rac-(3R,6S)-6-aminoazepan-3-ol

Comprehensive Overview of rac-(3R,6S)-6-aminoazepan-3-ol (CAS No. 2679930-35-7): Structure, Applications, and Research Insights

The compound rac-(3R,6S)-6-aminoazepan-3-ol (CAS No. 2679930-35-7) is a chiral azepane derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. As a stereoisomeric amine-alcohol, it serves as a versatile building block in organic synthesis, particularly in the development of bioactive molecules and drug candidates. Its molecular framework, featuring both amino and hydroxyl functional groups, enables diverse chemical modifications, making it valuable for medicinal chemistry and peptide mimetics.

Recent studies highlight the growing demand for chiral intermediates like rac-(3R,6S)-6-aminoazepan-3-ol in the synthesis of G-protein-coupled receptor (GPCR) modulators and enzyme inhibitors. Researchers are particularly interested in its role in designing central nervous system (CNS) therapeutics, given its ability to cross the blood-brain barrier. The compound's stereochemical purity (3R,6S configuration) is critical for optimizing binding affinity and pharmacokinetic profiles, aligning with the industry's focus on precision medicine.

From a synthetic perspective, rac-(3R,6S)-6-aminoazepan-3-ol is often prepared via asymmetric hydrogenation or enzymatic resolution methods. Its CAS No. 2679930-35-7 is frequently searched in chemical databases like Reaxys and SciFinder, reflecting its relevance in high-throughput screening and fragment-based drug discovery. The compound's stability under physiological conditions further enhances its utility in prodrug development and bioconjugation strategies.

In the context of AI-driven drug discovery, rac-(3R,6S)-6-aminoazepan-3-ol has been explored as a scaffold for machine learning-based molecular design. Its structural features are compatible with quantitative structure-activity relationship (QSAR) modeling, addressing the need for computational efficiency in virtual screening. This aligns with trending searches on "AI in medicinal chemistry" and "accelerated drug development."

Environmental and regulatory considerations also play a role in its applications. The compound's low ecotoxicity and compliance with green chemistry principles make it suitable for sustainable pharmaceutical manufacturing. Its CAS No. 2679930-35-7 is often referenced in patent literature related to biodegradable polymers and non-toxic excipients, catering to the rising demand for eco-friendly formulations.

Future research directions for rac-(3R,6S)-6-aminoazepan-3-ol may include its integration into nanocarrier systems for targeted drug delivery, leveraging its hydrogen-bonding capacity and solubility profile. As the pharmaceutical industry shifts toward personalized therapies, this compound's modularity positions it as a key player in next-generation drug design.